Cas no 2228275-78-1 (tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate
• CAS No: 2228275-78-1
• MF: C₁₁H₂₁N₅O₂
• MW: 255.316741704941
• CID: 6264661
• PubChem ID: 165690855
• Update Time: 2025-05-23

tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propyl]carbamate
• 2228275-78-1
• EN300-1882022

• Inchi： 1S/C11H21N5O2/c1-11(2,3)18-10(17)13-6-8(5-12)9-7-14-15-16(9)4/h7-8H,5-6,12H2,1-4H3,(H,13,17)
• InChI Key： VVOZLJHAHCTBIX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CN=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.16952493g/mol
• Monoisotopic Mass: 255.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 95.1Ų

Additional information on tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate (CAS No. 2228275-78-1)

The compound tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate (CAS No. 2228275-78-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-methyl-1H-1,2,3-triazole moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and protease-targeting therapeutics.

In recent years, the demand for triazole-containing compounds has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole ring, a key component of this molecule, is known for its stability and ability to participate in hydrogen bonding, which enhances binding affinity to biological targets. This has led to a growing interest in CAS No. 2228275-78-1 as a building block for novel therapeutics. Additionally, the tert-butyl carbamate (Boc) protecting group is widely used in peptide synthesis, further expanding the utility of this compound.

One of the most frequently searched questions in the field is: "What are the applications of tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate in drug development?" This reflects the broader curiosity about how such intermediates contribute to the creation of new drugs. The compound’s role in click chemistry and bioconjugation is another hot topic, as these techniques are pivotal in modern biopharmaceutical research. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it a valuable tool for labeling and modifying biomolecules.

From a synthetic chemistry perspective, the stability and reactivity of CAS No. 2228275-78-1 are critical factors. The Boc-protected amine ensures selective deprotection under mild acidic conditions, enabling controlled functionalization. This feature is particularly advantageous in multi-step syntheses, where protecting group strategies are essential. Moreover, the 1-methyl-1H-1,2,3-triazol-5-yl group introduces a heterocyclic diversity that is highly sought after in fragment-based drug design.

Another trending discussion revolves around the green chemistry aspects of producing such intermediates. Researchers are exploring solvent-free or catalytic methods to synthesize tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate with minimal environmental impact. This aligns with the global push toward sustainable pharmaceutical manufacturing. Questions like "How can triazole derivatives be synthesized more efficiently?" are commonly encountered in academic and industrial forums.

In summary, tert-butyl N-3-amino-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate (CAS No. 2228275-78-1) is a multifaceted compound with broad applications in drug discovery and bioconjugation. Its structural features, including the 1,2,3-triazole ring and Boc-protected amine, make it indispensable in modern synthetic chemistry. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.